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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the synthesis

of ¹³C labeled glyphosate, a critical tool in metabolism, environmental fate, and

pharmacokinetic studies. This document details the primary synthetic routes, experimental

protocols, and data presentation to facilitate the production and analysis of isotopically labeled

glyphosate for research purposes.

Introduction
Glyphosate, N-(phosphonomethyl)glycine, is a broad-spectrum systemic herbicide.[1]

Understanding its metabolic fate and environmental distribution is of paramount importance.

The use of stable isotope-labeled compounds, particularly with ¹³C, is an indispensable

technique for tracing the molecule's journey through biological and environmental systems

without the complications of radioactivity.[2] This guide focuses on the chemical synthesis of

glyphosate labeled with ¹³C at its three distinct carbon positions: the phosphonomethyl carbon,

the glycine backbone carbons, and the carboxyl carbon.

Synthetic Pathways
Two principal routes are employed for the industrial synthesis of glyphosate, both of which can

be adapted for ¹³C labeling: the glycine pathway and the iminodiacetic acid (IDA) pathway.[1]
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The glycine pathway is the more common and adaptable method for targeted ¹³C labeling. It

typically involves the reaction of glycine (or a ¹³C labeled analogue) with formaldehyde and a

phosphorus source, such as phosphorous acid or dimethyl phosphite, via a Mannich-type

reaction or the Kabachnik-Fields reaction.[1][3]

The Iminodiacetic Acid (IDA) Pathway
The IDA pathway involves the reaction of iminodiacetic acid with formaldehyde and a

phosphorus source, followed by oxidative cleavage to yield glyphosate. While a viable

industrial process, it is less straightforward for specific monolabeling of the glycine backbone

carbons.

Experimental Protocols for ¹³C Labeled Glyphosate
Synthesis
The following protocols are detailed methodologies for the synthesis of ¹³C labeled glyphosate

at its three carbon positions. These are based on established synthetic methods for glyphosate

and its isotopologues.

Synthesis of [2-¹³C]-Glyphosate (Labeling the Glycine
Backbone)
This protocol is adapted from the synthesis of ¹⁵N-labeled glyphosate and utilizes [2-¹³C]-

glycine as the starting material.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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